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Compound of Interest

Cap-dependent endonuclease-IN-

7

cat. No.: B15565296

Compound Name:

In-Depth Technical Guide to Cap-dependent
Endonuclease-IN-7

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cap-dependent endonuclease-IN-7 is a potent inhibitor of the influenza virus cap-dependent
endonuclease (CEN), an essential enzyme for viral mMRNA synthesis. Identified as compound 5
in patent WO2020177715A1, this small molecule shows significant promise as a potential
antiviral agent against influenza A, B, and C viruses. This document provides a comprehensive
overview of the chemical structure, properties, and available biological data for Cap-
dependent endonuclease-IN-7, intended to serve as a technical resource for researchers and
drug development professionals.

Chemical Structure and Properties

Cap-dependent endonuclease-IN-7 is a complex heterocyclic molecule. While a definitive
chemical diagram is primarily available within the patent literature, its identity is confirmed by its
CAS number and chemical representation.

Table 1: Chemical and Physical Properties of Cap-dependent endonuclease-IN-7
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Property Value Source

(S)-1-((S)-2-(4-fluorophenyl)-1-
(5-phenyl-1,3,4-oxadiazol-2-
IUPAC Name yl)ethyl)-N-(2-hydroxy-2- Patent WO2020177715A1
methylpropyl)-6-o0xo-1,6-
dihydropyridine-2-carboxamide

CAS Number 2485715-97-5 [1]
Molecular Formula C30H29FN405 Calculated
Molecular Weight 556.58 g/mol Calculated

0=C(OC)OCOC(C(C=C1)=0)=
C(NIN(--INVALID-LINK--

SMILES String C4=CC=C(F)C=C4C5=C3SC(  [1]
C6=CC=CC=C6)=C5)
[C@@]7([H))N8CCOC7)C8=0

Physical State Solid (presumed) N/A

Data not publicly available.
Solubility Likely soluble in organic N/A
solvents like DMSO.

Store at -20°C for long-term Commercial Vendor
Storage N )
stability. Recommendation

Mechanism of Action

Cap-dependent endonuclease-IN-7 functions by inhibiting the cap-snatching mechanism of
the influenza virus. This process is crucial for the virus to generate primers for the transcription
of its own mMRNA, using the 5' caps of host cell pre-mRNAs. The cap-dependent endonuclease,
a component of the viral RNA-dependent RNA polymerase (RdRp) complex, is responsible for
cleaving these host cell transcripts. By inhibiting this endonuclease, Cap-dependent
endonuclease-IN-7 effectively halts viral gene expression and replication.
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Host Cell Nucleus
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RNA Polymerase (RdRp) Viral mMRNA Synthesis Virus Replication
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Influenza Virus
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Incubate polymerase, substrate,
and compound at 37°C

Stop reaction

Analyze cleavage products
(e.g., by gel electrophoresis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15565296#cap-dependent-endonuclease-in-7-chemical-structure-and-properties
https://www.benchchem.com/product/b15565296#cap-dependent-endonuclease-in-7-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15565296?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

